Cas no 2639418-35-0 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2639418-35-0
• MF: C₂₆H₂₉NO₅
• MW: 435.512167692184
• CID: 5672137
• PubChem ID: 165897061
• Update Time: 2025-05-23

1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27101540
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid
• 2639418-35-0
• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H29NO5/c1-26(18-10-12-31-13-11-18)14-17(24(28)29)15-27(26)25(30)32-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,17-18,23H,10-16H2,1H3,(H,28,29)
• InChI Key： CRXJQRMRFGJGEX-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1(C)CC(C(=O)O)CN1C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 435.20457303g/mol
• Monoisotopic Mass: 435.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 2639418-35-0)

In the realm of organic chemistry and pharmaceutical research, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 2639418-35-0) has emerged as a compound of significant interest. This Fmoc-protected pyrrolidine derivative is widely utilized in peptide synthesis, medicinal chemistry, and drug discovery due to its unique structural features and versatile applications. The compound's Fmoc group provides excellent protection for amines, making it a staple in solid-phase peptide synthesis (SPPS). Researchers are increasingly exploring its potential in designing novel therapeutics, particularly in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors.

The molecular structure of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid incorporates a tetrahydropyran (oxan-4-yl) moiety, which enhances its conformational rigidity and bioavailability. This characteristic aligns with current trends in drug development, where saturated heterocycles like tetrahydropyran are favored for improving metabolic stability. The compound's carboxylic acid functional group further allows for easy derivatization, enabling its integration into larger molecular frameworks. Such properties make it invaluable for creating peptide-based drugs and small-molecule probes for biological studies.

Recent advancements in AI-driven drug discovery have spotlighted compounds like CAS No. 2639418-35-0 due to their compatibility with machine learning-based molecular modeling. Computational chemists frequently employ this compound in virtual screening and QSAR (Quantitative Structure-Activity Relationship) studies to predict binding affinities. Its structural complexity also makes it a candidate for fragment-based drug design, a hot topic in modern pharmacology. Additionally, the rise of green chemistry has spurred interest in optimizing its synthesis to reduce waste and improve yield, addressing sustainability concerns in the pharmaceutical industry.

The demand for high-purity Fmoc-amino acid derivatives, including 1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid, has surged alongside the growth of bioconjugation techniques and antibody-drug conjugates (ADCs). Its role in constructing peptide linkers for ADCs is particularly noteworthy, as these therapies gain traction in oncology. Furthermore, the compound's application in cryo-EM studies and X-ray crystallography highlights its utility in structural biology, aiding the determination of protein-ligand interactions at atomic resolution.

From a commercial perspective, CAS No. 2639418-35-0 is often searched alongside terms like "Fmoc-pyrrolidine suppliers", "custom peptide synthesis building blocks", and "non-natural amino acid derivatives". These keywords reflect its niche yet expanding market in research chemicals and pharmaceutical intermediates. As the industry shifts toward personalized medicine, the need for specialized compounds like this will likely escalate, driving innovation in synthetic methodologies and scalable production.

In summary, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-5-methyl-5-(oxan-4-yl)pyrrolidine-3-carboxylic acid represents a multifaceted tool for chemists and biologists alike. Its relevance in drug discovery, peptide engineering, and structural biology underscores its importance in advancing both academic and industrial research. With ongoing developments in computational chemistry and biopharmaceuticals, this compound is poised to remain at the forefront of scientific inquiry for years to come.